Cas no 81167-77-3 (Pyridine, 4-chloro-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide)

• Product name: Pyridine, 4-chloro-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide
• CAS No: 81167-77-3
• MF: C₁₄H₁₄NO₃SCl
• MW: 311.78386
• CID: 704390
• PubChem ID: 13376683

Pyridine, 4-chloro-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-chloro-2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-, 1-oxide
• 4-chloro-2-[(2,5-dimethylphenyl)methylsulfonyl]-1-oxidopyridin-1-ium
• DTXSID60538692
• 81167-77-3
• 4-Chloro-2-[(2,5-dimethylphenyl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine
• SCHEMBL11401466

• Inchi： InChI=1S/C14H14ClNO3S/c1-10-3-4-11(2)12(7-10)9-20(18,19)14-8-13(15)5-6-16(14)17/h3-8H,9H2,1-2H3
• InChI Key： DGADRFROXBYTAS-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=CC(=C2)Cl)[O-]

Computed Properties

• Exact Mass: 311.0382922g/mol
• Monoisotopic Mass: 311.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų